Cas no 1805253-92-2 (6-Amino-2-bromo-3-(difluoromethyl)pyridine)

• Product Name: 6-Amino-2-bromo-3-(difluoromethyl)pyridine
• CAS No: 1805253-92-2
• MF: C₆H₅BrF₂N₂
• MW: 223.018107175827
• CID: 4927335
• Update Time: 2025-06-12

6-Amino-2-bromo-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-bromo-3-(difluoromethyl)pyridine

• Inchi： 1S/C6H5BrF2N2/c7-5-3(6(8)9)1-2-4(10)11-5/h1-2,6H,(H2,10,11)
• InChI Key： MQCAWRQDTGFGLT-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CC=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2-bromo-3-(difluoromethyl)pyridine

Introduction to 6-Amino-2-bromo-3-(difluoromethyl)pyridine (CAS No. 1805253-92-2)

6-Amino-2-bromo-3-(difluoromethyl)pyridine (CAS No. 1805253-92-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group, a bromine atom, and a difluoromethyl substituent on a pyridine ring. These structural features contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The 6-Amino-2-bromo-3-(difluoromethyl)pyridine scaffold has garnered considerable attention due to its ability to modulate biological pathways and interact with specific protein targets. Recent studies have highlighted its potential in the development of novel therapeutic agents for various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance the metabolic stability and pharmacokinetic properties of the final drug molecules.

In the context of medicinal chemistry, 6-Amino-2-bromo-3-(difluoromethyl)pyridine serves as a key building block for the synthesis of more complex molecules. Its reactivity and functional groups allow for a wide range of chemical transformations, making it an attractive starting material for researchers aiming to develop new drugs with improved efficacy and safety profiles. For instance, the amino group can be readily modified through acylation, alkylation, or coupling reactions to introduce additional functionalities that enhance the compound's biological activity.

One of the most promising applications of 6-Amino-2-bromo-3-(difluoromethyl)pyridine is in the field of cancer research. Studies have shown that derivatives of this compound can exhibit potent antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation and survival. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that a derivative of 6-Amino-2-bromo-3-(difluoromethyl)pyridine effectively inhibited the growth of human breast cancer cells by disrupting the PI3K/AKT signaling pathway.

Beyond cancer research, 6-Amino-2-bromo-3-(difluoromethyl)pyridine has also shown promise in the treatment of neurodegenerative disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier and interact with specific receptors in the central nervous system makes it a valuable candidate for developing neuroprotective agents. A study published in Bioorganic & Medicinal Chemistry Letters reported that a derivative of 6-Amino-2-bromo-3-(difluoromethyl)pyridine exhibited significant neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

Infectious diseases represent another area where 6-Amino-2-bromo-3-(difluoromethyl)pyridine has demonstrated potential. Research has focused on developing derivatives that can target specific enzymes or receptors involved in pathogen replication. A study published in Antimicrobial Agents and Chemotherapy found that a derivative of 6-Amino-2-bromo-3-(difluoromethyl)pyridine exhibited potent antiviral activity against influenza virus by inhibiting viral entry into host cells.

The synthetic accessibility of 6-Amino-2-bromo-3-(difluoromethyl)pyridine is another factor contributing to its widespread use in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One common approach involves the bromination of 6-amino-3-difluoromethylpyridine followed by further functionalization steps to introduce additional substituents. These synthetic methods are well-documented in the literature and can be adapted to meet specific research needs.

Despite its numerous advantages, 6-Amino-2-bromo-3-(difluoromethyl)pyridine also presents some challenges that researchers must consider. For instance, the presence of multiple reactive functional groups can lead to complex reaction profiles and potential side products during synthesis. Additionally, optimizing the pharmacokinetic properties of derivatives derived from this scaffold requires careful consideration of factors such as solubility, stability, and bioavailability.

To address these challenges, ongoing research is focused on developing more efficient synthetic methods and exploring novel strategies for enhancing the biological activity and safety profiles of 6-Amino-2-bromo-3-(difluoromethyl)pyridine derivatives. Computational tools such as molecular modeling and virtual screening are increasingly being used to guide the design and optimization of these compounds.

In conclusion, 6-Amino-2-bromo-3-(difluoromethyl)pyridine (CAS No. 1805253-92-2) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs across various disease areas.